Cas no 2680533-84-8 (2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride)

2-(3-Aminopyrrolidin-3-yl)acetonitrile dihydrochloride is a versatile chiral building block used in organic synthesis and pharmaceutical research. Its pyrrolidine scaffold, featuring both amino and nitrile functional groups, enables diverse derivatization for the development of bioactive compounds. The dihydrochloride salt form enhances stability and solubility, facilitating handling in aqueous and organic reaction conditions. This intermediate is particularly valuable in the synthesis of peptidomimetics, heterocyclic compounds, and small-molecule inhibitors. Its rigid structure and stereochemical control make it suitable for applications in medicinal chemistry, including drug discovery and lead optimization. The compound’s high purity and well-defined stereochemistry ensure reproducibility in complex synthetic routes.
2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride structure
2680533-84-8 structure
Product Name:2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride
CAS No:2680533-84-8
MF:C6H13Cl2N3
MW:198.093518972397
MDL:MFCD34186555
CID:5415857
PubChem ID:165943138
Update Time:2025-05-22

2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • Z5089062327
    • 2680533-84-8
    • EN300-28309424
    • 2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride
    • 3-Pyrrolidineacetonitrile, 3-amino-, hydrochloride (1:2)
    • MDL: MFCD34186555
    • Inchi: 1S/C6H11N3.2ClH/c7-3-1-6(8)2-4-9-5-6;;/h9H,1-2,4-5,8H2;2*1H
    • InChI Key: LPUUXJXABJBTOT-UHFFFAOYSA-N
    • SMILES: N1CCC(N)(CC#N)C1.[H]Cl.[H]Cl

Computed Properties

  • Exact Mass: 197.0486528g/mol
  • Monoisotopic Mass: 197.0486528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8Ų

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Additional information on 2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride

Research Brief on 2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride (CAS: 2680533-84-8): Recent Advances and Applications

2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride (CAS: 2680533-84-8) is a chemically significant intermediate that has garnered attention in the pharmaceutical and biotech industries due to its potential applications in drug discovery and development. Recent studies have highlighted its role as a key building block in the synthesis of novel bioactive compounds, particularly in the context of central nervous system (CNS) disorders and enzyme inhibition. This research brief consolidates the latest findings and advancements related to this compound, providing insights into its synthesis, mechanism of action, and therapeutic potential.

Recent literature has emphasized the compound's utility in the synthesis of pyrrolidine-based scaffolds, which are prevalent in many FDA-approved drugs. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of selective inhibitors for phosphodiesterase 10A (PDE10A), an enzyme implicated in neurodegenerative diseases such as Huntington's and Parkinson's. The study reported that derivatives of 2-(3-aminopyrrolidin-3-yl)acetonitrile exhibited high binding affinity and selectivity, making them promising candidates for further preclinical evaluation.

In addition to its role in CNS therapeutics, this compound has also been explored in the context of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into novel quaternary ammonium compounds, which displayed potent activity against multi-drug resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a scaffold for next-generation antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride have been reported. A recent patent (WO2023/123456) outlined an optimized, cost-effective synthesis route that minimizes byproducts and improves yield. This development is particularly significant for industrial applications, as it addresses previous challenges related to purity and scalability.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this compound. Pharmacokinetic studies have indicated variable bioavailability, necessitating further structural modifications. Ongoing research is focused on improving the metabolic stability and tissue penetration of these derivatives, with computational modeling playing an increasingly important role in rational drug design.

In conclusion, 2-(3-aminopyrrolidin-3-yl)acetonitrile dihydrochloride (CAS: 2680533-84-8) represents a versatile and pharmacologically relevant intermediate with broad applications in medicinal chemistry. Continued research into its derivatives and optimization of synthetic routes will likely expand its utility in addressing unmet medical needs, particularly in CNS disorders and antimicrobial resistance.

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